Cas no 1806603-64-4 (Ethyl 2-(2-oxopropyl)-4-(trifluoromethyl)benzoate)

• Product Name: Ethyl 2-(2-oxopropyl)-4-(trifluoromethyl)benzoate
• CAS No: 1806603-64-4
• MF: C₁₃H₁₃F₃O₃
• MW: 274.235734701157
• CID: 4959568
• Update Time: 2025-06-25

Ethyl 2-(2-oxopropyl)-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-oxopropyl)-4-(trifluoromethyl)benzoate

• Inchi： 1S/C13H13F3O3/c1-3-19-12(18)11-5-4-10(13(14,15)16)7-9(11)6-8(2)17/h4-5,7H,3,6H2,1-2H3
• InChI Key： NBZNXMXFNWLDSO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)OCC)=C(C=1)CC(C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(2-oxopropyl)-4-(trifluoromethyl)benzoate

Ethyl 2-(2-oxopropyl)-4-(trifluoromethyl)benzoate (CAS No. 1806603-64-4): A Comprehensive Overview

Ethyl 2-(2-oxopropyl)-4-(trifluoromethyl)benzoate, with the chemical identifier CAS No. 1806603-64-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, characterized by its ethyl ester moiety and the presence of both a trifluoromethyl group and a 2-oxopropyl side chain, exhibits unique structural and functional properties that make it valuable for various applications.

The molecular structure of Ethyl 2-(2-oxopropyl)-4-(trifluoromethyl)benzoate consists of a benzoate core substituted with a trifluoromethyl group at the 4-position and a 2-oxopropyl group at the 2-position. The trifluoromethyl group is known for its ability to enhance metabolic stability and binding affinity, making it a common feature in drug design. The 2-oxopropyl group introduces a polar functional group that can influence solubility and interactions with biological targets.

In recent years, Ethyl 2-(2-oxopropyl)-4-(trifluoromethyl)benzoate has garnered attention in the development of novel pharmaceutical agents. Its structural features suggest potential applications in the synthesis of bioactive molecules targeting various therapeutic areas. For instance, the trifluoromethyl group can improve lipophilicity, which is crucial for drug absorption and distribution. Additionally, the presence of an ester linkage may allow for further derivatization, enabling the creation of more complex and tailored compounds.

One of the most compelling aspects of Ethyl 2-(2-oxopropyl)-4-(trifluoromethyl)benzoate is its role in medicinal chemistry research. Researchers have explored its utility as a building block for more sophisticated molecules. The compound's ability to serve as a precursor in multi-step syntheses has been leveraged to develop potential drug candidates. For example, its derivatives have been investigated for their anti-inflammatory and anti-cancer properties.

The synthesis of Ethyl 2-(2-oxopropyl)-4-(trifluoromethyl)benzoate involves several key steps that highlight its complexity and the sophistication required in organic synthesis. The introduction of the trifluoromethyl group typically requires specialized reagents and conditions to ensure high yield and purity. Similarly, the attachment of the 2-oxopropyl side chain necessitates careful control over reaction parameters to avoid unwanted side products.

Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing Ethyl 2-(2-oxopropyl)-4-(trifluoromethyl)benzoate. These improvements have not only made the compound more accessible but also enhanced its potential for industrial applications. For instance, greener synthetic routes have been developed, reducing waste and energy consumption without compromising yield or quality.

The pharmacological profile of Ethyl 2-(2-oxopropyl)-4-(trifluoromethyl)benzoate is an area of active investigation. Initial studies have suggested that derivatives of this compound may exhibit desirable biological activities. The trifluoromethyl group's influence on metabolic pathways has been particularly studied, as it can modulate drug clearance rates. Additionally, the interaction between the ester linkage and biological targets has been explored for potential therapeutic benefits.

In conclusion, Ethyl 2-(2-oxopropyl)-4-(trifluoromethyl)benzoate (CAS No. 1806603-64-4) represents a promising compound in pharmaceutical research due to its unique structural features and potential applications. Its synthesis, characterized by the incorporation of both a trifluoromethyl group and a 2-oxopropyl side chain, underscores its versatility as a chemical scaffold. As research continues to uncover new synthetic methods and pharmacological properties, this compound is poised to play an increasingly important role in drug development.